Cas no 41979-43-5 (2-(Diethylamino)methylindole Methiodide)

• Product Name: 2-(Diethylamino)methylindole Methiodide
• CAS No: 41979-43-5
• MF: C₁₄H₂₁IN₂
• MW: 344.234415769577
• CID: 1063818
• Update Time: 2025-10-30

2-(Diethylamino)methylindole Methiodide Chemical and Physical Properties

Names and Identifiers

• 2-[(Diethylamino)methyl]indole Methiodide
• Diethyl-(1H-indol-2-ylmethyl)-methylazanium;iodide
• 2-(Diethylamino)methylindole Methiodide

• Inchi： 1S/C14H21N2.HI/c1-4-16(3,5-2)11-13-10-12-8-6-7-9-14(12)15-13;/h6-10,15H,4-5,11H2,1-3H3;1H/q+1;/p-1
• InChI Key： PMUUOTFJORSRNQ-UHFFFAOYSA-M
• SMILES： [I-].[N+](C)(CC)(CC)CC1=CC2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 223
• Topological Polar Surface Area: 15.8

Additional information on 2-(Diethylamino)methylindole Methiodide

2-(Diethylamino)methylindole Methiodide: A Comprehensive Overview

2-(Diethylamino)methylindole Methiodide (CAS No. 41979-43-5) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmacology, and materials science. This compound, also known as N,N-Diethyl-1H-indole-2-methanamine methiodide, is characterized by its unique chemical structure and diverse biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

2-(Diethylamino)methylindole Methiodide is a quaternary ammonium salt with the molecular formula C₁₃H₁₈N₂I. The compound features an indole ring system with a substituted methyl group at the 2-position, which is further functionalized with a diethylamino group. The presence of the iodide ion imparts ionic character to the molecule, making it highly soluble in polar solvents such as water and ethanol. The compound's molecular weight is approximately 305.2 g/mol, and it typically appears as a white or off-white crystalline solid.

The chemical structure of 2-(Diethylamino)methylindole Methiodide is crucial for its biological activities and potential applications. The indole ring system is known for its involvement in various biological processes, including neurotransmission and cell signaling. The diethylamino group contributes to the compound's basicity and lipophilicity, which are important factors in its interaction with biological membranes and receptors.

Synthesis Methods

The synthesis of 2-(Diethylamino)methylindole Methiodide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-methylindole with diethylamine in the presence of an alkylating agent such as methyl iodide. This reaction typically proceeds via a two-step process: first, the formation of the N,N-diethyl-1H-indole-2-methanamine intermediate, followed by quaternization with methyl iodide to yield the final product.

An alternative synthetic route involves the use of organometallic reagents such as Grignard reagents or organolithium compounds to introduce the diethylamino group onto the indole ring. This method can offer higher yields and better control over the regioselectivity of the reaction. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems to reduce waste and improve efficiency.

Biological Activities

2-(Diethylamino)methylindole Methiodide has been extensively studied for its diverse biological activities, including its potential as an antitumor agent, neuroprotective agent, and anti-inflammatory compound. One of the key areas of research has been its ability to modulate various signaling pathways involved in cancer progression.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(Diethylamino)methylindole Methiodide exhibits potent antiproliferative effects against several human cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis through modulation of key signaling proteins such as p53 and Bcl-2.

In addition to its antitumor properties, 2-(Diethylamino)methylindole Methiodide has shown promise as a neuroprotective agent. Research conducted at the University of California, San Francisco, demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest potential applications in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The anti-inflammatory properties of 2-(Diethylamino)methylindole Methiodide have also been investigated. A study published in Inflammation Research in 2020 reported that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This effect is mediated through the suppression of nuclear factor-kappa B (NF-κB) activation, a key regulator of inflammatory responses.

Potential Applications strong> p > < p >The diverse biological activities of 2-(Diethylamino)methylindole Methiodide strong > make it a promising candidate for various therapeutic applications . In oncology , this compound could be developed into novel anticancer drugs targeting specific signaling pathways involved in tumor growth and metastasis . Preclinical studies have shown promising results , but further research is needed to evaluate its safety , efficacy , and pharmacokinetic properties in animal models before advancing to clinical trials . p > < p >In neurology ,< strong > 2-(Diethylamino)methylindole Methiodide strong > has potential applications in treating neurodegenerative diseases by protecting neurons from oxidative stress - induced damage . Clinical trials are currently underway to assess its efficacy in preventing or slowing down disease progression . p > < p >The anti - inflammatory properties of 2-(Diethylamino)methylindole Methiodide strong > could also be harnessed for developing new treatments for inflammatory disorders such as rheumatoid arthritis , inflammatory bowel disease , and multiple sclerosis . Preclinical studies have demonstrated its ability to reduce inflammation without significant side effects , making it an attractive candidate for further development . p > < p >< strong >Conclusion strong > p > < p >< strong > 2-(Diethylamino)methylindole Methiodide strong > (CAS No . 41979-43-5) is a multifaceted compound with significant potential in various fields , including oncology , neurology , and immunology . Its unique chemical structure confers diverse biological activities that have been extensively studied through preclinical research . As ongoing studies continue to uncover new insights into its mechanisms of action , this compound holds promise for developing novel therapeutic agents targeting a wide range of diseases . Further research is essential to fully realize its therapeutic potential and bring these discoveries from bench to bedside . p > article > response >